Cas no 1421483-19-3 (N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide)

• Product Name: N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide
• CAS No: 1421483-19-3
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6263687
• PubChem ID: 71787687
• Update Time: 2025-10-30

N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide
• N-(3-(furan-2-yl)-3-hydroxypropyl)-1-naphthamide
• VU0535278-1
• AKOS024536603
• 1421483-19-3
• N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]NAPHTHALENE-1-CARBOXAMIDE
• F6190-1092

• Inchi： 1S/C18H17NO3/c20-16(17-9-4-12-22-17)10-11-19-18(21)15-8-3-6-13-5-1-2-7-14(13)15/h1-9,12,16,20H,10-11H2,(H,19,21)
• InChI Key： VRTIKBFHQTXBNC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)CCNC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų

Additional information on N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide

N-3-(Furan-2-yl)-3-Hydroxypropylnaphthalene-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1421483-19-3, known as N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a furan moiety and a hydroxypropyl group, making it a promising candidate for various applications.

Naphthalene is a well-known polycyclic aromatic hydrocarbon that serves as the core structure of this compound. Its presence imparts stability and aromaticity, which are crucial for many chemical reactions. The furan group, attached via the 2-position, introduces electron-donating properties, enhancing the compound's reactivity and bioavailability. Furthermore, the hydroxypropyl chain adds hydrophilic characteristics, making the molecule more versatile in different solvents and biological environments.

Recent studies have highlighted the potential of N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide in drug discovery. Researchers have explored its ability to act as a scaffold for developing new pharmaceutical agents. For instance, its structure has been modified to target specific enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique combination of hydrophobic and hydrophilic groups allows it to cross cellular membranes efficiently, making it an ideal candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromaticity and functional groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated that thin films of this compound exhibit excellent charge transport properties, which could be utilized in flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts acylation of naphthalene to introduce the carboxamide group and subsequent coupling reactions to attach the furan and hydroxypropyl moieties. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

One of the most exciting developments involving this compound is its role in green chemistry. Scientists have explored its use as a catalyst in environmentally friendly reactions, such as asymmetric synthesis and carbon-carbon bond formation. Its ability to accelerate these reactions under mild conditions reduces energy consumption and minimizes waste, aligning with global efforts to promote sustainable practices.

Despite its numerous advantages, the practical application of N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide faces some challenges. For instance, its stability under prolonged exposure to light and heat requires further investigation. Additionally, while its bioavailability is promising, long-term toxicity studies are necessary to ensure its safety for therapeutic use.

In conclusion, N-3-(furan-2-yl)-3-hydroxypropylnaphthalene-1-carboxamide (CAS No. 1421483-19-3) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables applications in drug discovery, materials science, and green chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play a significant role in advancing modern science and technology.